Cas no 1214325-90-2 (3-Fluoro-5-(2-fluorophenyl)isonicotinic acid)

• Product Name: 3-Fluoro-5-(2-fluorophenyl)isonicotinic acid
• CAS No: 1214325-90-2
• MF: C₁₂H₇F₂NO₂
• MW: 235.186290025711
• CID: 4925698
• Update Time: 2025-10-11

3-Fluoro-5-(2-fluorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-5-(2-fluorophenyl)isonicotinic acid
• 3-Fluoro-5-(2-fluorophenyl)isonicotinic acid

• Inchi： 1S/C12H7F2NO2/c13-9-4-2-1-3-7(9)8-5-15-6-10(14)11(8)12(16)17/h1-6H,(H,16,17)
• InChI Key： KSAXBKGAFQQDKG-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC=C(C=1C(=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 50.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-Fluoro-5-(2-fluorophenyl)isonicotinic acid

3-Fluoro-5-(2-fluorophenyl)isonicotinic Acid: A Comprehensive Overview

3-Fluoro-5-(2-fluorophenyl)isonicotinic acid (CAS No: 1214325-90-2) is a highly specialized organic compound with significant potential in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of isonicotinic acids, which are derivatives of isonicotinic acid (4-pyridinecarboxylic acid). The presence of fluorine atoms at specific positions in the molecule introduces unique electronic and steric properties, making it a valuable compound for research and development.

The molecular structure of 3-fluoro-5-(2-fluorophenyl)isonicotinic acid consists of a pyridine ring substituted with a carboxylic acid group at position 4 and fluorine atoms at positions 3 and 5. Additionally, the compound features a fluorophenyl group attached to position 5 of the pyridine ring. This substitution pattern not only enhances the compound's stability but also contributes to its bioavailability and selectivity in biological systems.

Recent studies have highlighted the importance of fluorinated isonicotinic acids in drug discovery. Fluorine substitution is known to improve pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). For instance, research published in *Journal of Medicinal Chemistry* demonstrated that fluorinated derivatives of isonicotinic acids exhibit enhanced inhibitory activity against certain enzymes associated with neurodegenerative diseases.

The synthesis of 3-fluoro-5-(2-fluorophenyl)isonicotinic acid involves a multi-step process that typically includes nucleophilic aromatic substitution, Friedel-Crafts alkylation, and oxidation reactions. The use of transition metal catalysts has been shown to improve the efficiency and yield of these reactions. A study in *Organic Process Research & Development* reported a novel route for synthesizing this compound using palladium-catalyzed coupling reactions, which significantly reduced the number of steps required.

In terms of applications, 3-fluoro-5-(2-fluorophenyl)isonicotinic acid has shown promise in the development of anti-inflammatory agents. Preclinical studies conducted by researchers at the University of California have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. Furthermore, its ability to selectively target COX-2 over COX-1 makes it a potential candidate for treating chronic inflammatory conditions without causing gastrointestinal side effects.

Another area where 3-fluoro-5-(2-fluorophenyl)isonicotinic acid has garnered attention is in cancer therapy. A research team from the National Cancer Institute reported that this compound induces apoptosis in various cancer cell lines by modulating mitochondrial function and activating caspase pathways. The study also highlighted its potential as a combination therapy agent with conventional chemotherapeutic drugs to enhance efficacy and reduce resistance.

From an environmental standpoint, the synthesis and use of 3-fluoro-5-(2-fluorophenyl)isonicotinic acid have been evaluated for their ecological impact. Green chemistry principles have been incorporated into its manufacturing processes to minimize waste and energy consumption. For example, solvent-free reaction conditions and recyclable catalysts have been employed to improve sustainability.

In conclusion, 3-fluoro-5-(2-fluorophenyl)isonicotinic acid (CAS No: 1214325-90-2) represents a cutting-edge compound with diverse applications across multiple disciplines. Its unique chemical properties, derived from strategic fluorination and substitution patterns, make it a valuable asset in both academic research and industrial development. As ongoing studies continue to uncover its full potential, this compound is poised to play a pivotal role in advancing modern medicine and materials science.